ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate
Overview
Description
Ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate, also known as EDMC, is an organic compound with a wide range of applications in scientific research. This compound is a derivative of cyclobutane and is used in a variety of experiments and studies, from synthesis to biochemical and physiological effects.
Scientific Research Applications
Ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a solvent for various reactions. It is also used in the synthesis of polymers and in the synthesis of pharmaceuticals. Additionally, ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate is used in the synthesis of polymers for use in medical devices, and in the synthesis of materials for use in the aerospace industry.
Mechanism of Action
The mechanism of action of ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate is not yet fully understood. It is believed that ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate acts as a nucleophilic catalyst, facilitating the transfer of electrons between molecules. It is also believed that ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate may act as an electron acceptor, allowing for the formation of new covalent bonds between molecules. Additionally, ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate may act as an electron donor, allowing for the formation of new covalent bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate are not yet fully understood. It is believed that ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate may act as a proton acceptor, allowing for the transfer of protons between molecules. Additionally, ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate may act as an electron donor, allowing for the transfer of electrons between molecules. It is also believed that ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate may act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells and tissues.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate in laboratory experiments include its low cost, its low toxicity, and its ability to act as a catalyst in a variety of reactions. Additionally, ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate is relatively stable and can be stored for extended periods of time without significant degradation. The main limitation of using ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate in laboratory experiments is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
The potential future directions for ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate include further research into its mechanism of action, biochemical and physiological effects, and potential applications. Additionally, further research into the synthesis of ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate and its potential use in the synthesis of other compounds is needed. Finally, further research into the use of ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate in medical applications, such as drug delivery and tissue engineering, is needed.
Synthesis Methods
Ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate is synthesized using a three-step reaction process. The first step involves the reaction of trifluoroacetic acid with 1,3-dibromocyclobutane to form the intermediate product, ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate. The second step involves the reaction of the intermediate product with sodium ethoxide to form the final product, ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate. The third and final step involves the purification of the final product using a series of chromatography, crystallization, and recrystallization steps.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate involves the reaction of 3,3-dimethylcyclobutanone with trifluoromethyl magnesium bromide followed by esterification with ethyl chloroformate.", "Starting Materials": [ "3,3-dimethylcyclobutanone", "trifluoromethyl magnesium bromide", "ethyl chloroformate" ], "Reaction": [ "Step 1: React 3,3-dimethylcyclobutanone with trifluoromethyl magnesium bromide in anhydrous ether to form the corresponding Grignard reagent.", "Step 2: Add ethyl chloroformate to the reaction mixture and stir at room temperature for several hours to allow for esterification.", "Step 3: Quench the reaction with water and extract the organic layer with diethyl ether.", "Step 4: Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and evaporate the solvent to obtain the crude product.", "Step 5: Purify the crude product by column chromatography using a suitable solvent system to obtain the desired product, ethyl 3,3-dimethyl-1-(trifluoromethyl)cyclobutane-1-carboxylate." ] } | |
CAS RN |
2680528-16-7 |
Molecular Formula |
C10H15F3O2 |
Molecular Weight |
224.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
